2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(3,5-diphenyl-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C22H17N5O3/c28-20(23-18-11-13-19(14-12-18)27(29)30)15-26-22(17-9-5-2-6-10-17)24-21(25-26)16-7-3-1-4-8-16/h1-14H,15H2,(H,23,28)
• InChI Key: FNQPPDQRNMUHTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=N2)C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H17N5O3
• Molecular Weight: 399.4 g/mol

Description

2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound is also known as DPTA and has a unique structure that makes it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of bacterial cells by disrupting the cell membrane or by inhibiting certain enzymes involved in bacterial cell metabolism. Additionally, DPTA may inhibit cancer cell growth by inducing apoptosis or by inhibiting certain signaling pathways involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to exhibit antioxidant activity and may have potential applications in the treatment of oxidative stress-related diseases. Additionally, DPTA has been shown to exhibit anti-inflammatory activity and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide in lab experiments include its unique structure, which makes it a promising candidate for various applications. Additionally, DPTA is relatively easy to synthesize and purify, making it readily available for research purposes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide. Some of these directions include further studies on the compound's mechanism of action, its potential applications in cancer therapy, and its potential use as an antibacterial agent. Additionally, future research could investigate the potential use of DPTA in the treatment of oxidative stress-related diseases and inflammatory diseases. Overall, this compound has a promising future in scientific research and may have potential applications in various fields.

Scientific Research Applications

2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been shown to exhibit antimicrobial activity against various bacterial strains and has been investigated for its potential use as an antibacterial agent. Additionally, DPTA has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.